Cas no 7471-07-0 (4-(2-methylbut-3-yn-2-yl)morpholine)

• Product name: 4-(2-methylbut-3-yn-2-yl)morpholine
• CAS No: 7471-07-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 979983
• PubChem ID: 345766

4-(2-methylbut-3-yn-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbut-3-yn-2-yl)morpholine
• Morpholine, 4-(1,1-dimethyl-2-propynyl)- (6CI,8CI,9CI)
•  
• DTXSID30323299
• NSC-403540
• NSC403540
• EN300-1387309
• AKOS028111013
• SCHEMBL2448262
• Morpholine, 4-(1,1-dimethyl-2-propynyl)-
• Z1725969726
• 4-(1,1-dimethylprop-2-ynyl)morpholine
• 7471-07-0
• 4-(1,1-Dimethyl-2-propyn-1-yl)morpholine
• DB-128454
• G40641

• Inchi： InChI=1S/C9H15NO/c1-4-9(2,3)10-5-7-11-8-6-10/h1H,5-8H2,2-3H3
• InChI Key： BNRQMHZZZUFXNK-UHFFFAOYSA-N
• SMILES： CC(C)(C#C)N1CCOCC1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 194.7°C at 760 mmHg
• Flash Point: 54.9°C
• Refractive Index: 1.482
• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(2-methylbut-3-yn-2-yl)morpholine

4-(2-Methylbut-3-yn-2-yl)morpholine: An Overview of CAS No. 7471-07-0

4-(2-Methylbut-3-yn-2-yl)morpholine, with the CAS number 7471-07-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its morpholine ring, which is substituted with a 2-methylbut-3-yn-2-yl group, making it a valuable building block for the synthesis of more complex molecules.

The morpholine ring, a six-membered heterocyclic compound containing an oxygen atom and a nitrogen atom, is known for its excellent solubility properties and ability to form stable complexes with various metal ions. The presence of the 2-methylbut-3-yn-2-yl group introduces additional reactivity and functional versatility, making 4-(2-methylbut-3-yn-2-yl)morpholine an attractive starting material for a wide range of chemical transformations.

In the context of pharmaceutical research, 4-(2-methylbut-3-yn-2-yl)morpholine has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-methylbut-3-yn-2-yl)morpholine exhibited potent anti-cancer activity against several human cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 4-(2-methylbut-3-yn-2-yl)morpholine has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop new types of polymers with enhanced mechanical strength and thermal stability. These polymers have shown promise in applications such as coatings, adhesives, and electronic devices.

In synthetic chemistry, the versatility of 4-(2-methylbut-3-yn-2-yl)morpholine has been leveraged to create a wide array of complex molecules through various synthetic routes. One notable approach involves the use of transition-metal-catalyzed reactions to introduce additional functional groups or to modify existing ones. A study published in the Journal of Organic Chemistry described a palladium-catalyzed cross-coupling reaction that efficiently converted 4-(2-methylbut-3-yn-2-yl)morpholine into a series of substituted derivatives with high yields and excellent selectivity.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 4-(2-methylbut-3-yn-2-yl)morpholine can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This approach not only aligns with sustainability goals but also enhances the economic viability of large-scale production processes.

In conclusion, 4-(2-methylbut-3-yinl)morpholine (CAS No. 7471-07-0)